Cas no 3574-02-5 (2-phenylnaphtho[1,2-d][1,3]oxazole)

• Product Name: 2-phenylnaphtho[1,2-d][1,3]oxazole
• CAS No: 3574-02-5
• MF: C₁₇H₁₁NO
• MW: 245.275344133377
• CID: 920637
• PubChem ID: 226507
• Update Time: 2025-04-19

2-phenylnaphtho[1,2-d][1,3]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-phenylnaphtho[1,2-d][1,3]oxazole
• naphth[1,2-d]oxazole, 2-phenyl-; 2-phenyl naphtho< 1,2-d> oxazole; NSC17054; 2-Phenyl-naphth[1,2-d]oxazol; AE-848/36047053; 2-phenylnaphtho[1,2-d]oxazole; CTK4H5294; 2-phenylnaphtho[1,2-d][1,3]oxazole; 2-phenyl-naphtho[1,2-d]oxazole; AC1Q4WIA; 2-phenyl-naphth[1,2-d]oxazole; SureCN2242814; AC1L5ETD;
• AE-848/36047053
• 2-phenylnaphtho[1,2-d]oxazole
• SCHEMBL2242814
• DTXSID80280469
• 2-phenylnaphtho [1,2-d]oxazole
• 3574-02-5
• naphth[1,2-d]oxazole, 2-phenyl-
• 2-phenylbenzo[e][1,3]benzoxazole
• NSC17054
• NSC-17054

• Inchi： 1S/C17H11NO/c1-2-7-13(8-3-1)17-18-16-14-9-5-4-6-12(14)10-11-15(16)19-17/h1-11H
• InChI Key： IXRXDHFSMJQNMJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 245.08413
• Monoisotopic Mass: 245.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03
• LogP: 4.64800